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Compound of Interest

Compound Name: 5-OxoETE-d7

Cat. No.: B15144142

For researchers and drug development professionals investigating inflammatory pathways,
accurate quantification of the potent lipid mediator 5-Ox0-6,8,11,14-eicosatetraenoic acid (5-
OXoETE) is critical. As a key chemoattractant for eosinophils and neutrophils, 5-OXoETE is
implicated in a range of inflammatory diseases, including asthma and allergic reactions. The
choice of analytical instrumentation is paramount for achieving the sensitivity and specificity
required to measure this analyte in complex biological matrices. This guide provides an
objective comparison of the analytical performance of different mass spectrometry platforms for
5-OxoETE analysis, supported by experimental data.

The Role of 5-OxoETE in Inflammatory Signaling

5-Ox0oETE is a product of the 5-lipoxygenase (5-LO) pathway, formed from the oxidation of 5-
hydroxyeicosatetraenoic acid (5-HETE).[1][2] It exerts its biological effects by binding to the
highly selective OXE receptor (OXER1), a G-protein coupled receptor.[1][2] Activation of the
OXE receptor by 5-OxoETE triggers a cascade of intracellular signaling events, primarily
through a Gai protein. This leads to the activation of downstream pathways including the
Phospholipase C (PLC)/Protein Kinase C (PKC) axis and the PI3K/Akt pathway, ultimately
resulting in cellular responses such as calcium mobilization, chemotaxis, and cell survival.[1]
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General Workflow for 5-OxoETE Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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